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Compound of Interest

Compound Name:
Cholecystokinin-33 (1-21)

(porcine)

CAS No.: 101831-07-6

Cat. No.: B563490

Get Quote

Introduction & Mechanism of Action
The Biological Context
Cholecystokinin (CCK) is a critical peptide hormone responsible for stimulating fat and protein

digestion.[1][2][3][4][5][6] It exists in multiple forms (CCK-58, CCK-33, CCK-8), all derived from

the same prepro-CCK precursor.[5][7]

Cholecystokinin-33 (1-21) represents the N-terminal fragment of the 33-amino acid circulating

hormone found in Sus scrofa (pig). Crucially, the biological activity of CCK at the classical

receptors (CCK1R and CCK2R) resides in the C-terminal sulfated octapeptide (CCK-8).

Key Distinction:

CCK-8 (C-terminus): High-affinity agonist for CCK receptors; induces calcium mobilization,

enzyme secretion, and satiety.

CCK-33 (1-21) (N-terminus):Biologically inactive at CCK1/CCK2 receptors.
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Strategic Utility in Research
Why use an inactive fragment?

Negative Control: To validate that a cellular response is specifically driven by the C-terminal

pharmacophore and not by non-specific peptide-membrane interactions.

Epitope Mapping: To validate the specificity of antibodies raised against full-length CCK-33.

Metabolic Processing Studies: To study the enzymatic cleavage of CCK-33 by trypsin-like

proteases, which cleave the Arg-Asp bond to release the active CCK-8.

Chemical Properties & Reconstitution
Physicochemical Data

Property Specification

Sequence (Porcine)
H-Lys-Ala-Pro-Ser-Gly-Arg-Met-Ser-Ile-Val-Lys-

Asn-Leu-Gln-Asn-Leu-Asp-Pro-Ser-His-Arg-OH

Length 21 Amino Acids

Molecular Weight ~2321.6 Da

Solubility
Soluble in water; slightly acidic buffers enhance

stability.[7][8][9]

Isoelectric Point (pI) ~10.5 (Highly Basic due to Lys/Arg content)

Reconstitution Protocol (Critical Step)
Peptide stability is often compromised by improper solubilization. Follow this strict "Self-

Validating" procedure.

Initial Solvent: Dissolve the lyophilized powder in sterile, endotoxin-free water or 0.1% Acetic

Acid to a concentration of 1 mg/mL.

Reasoning: The peptide is basic (pI > 10). Acidic conditions prevent aggregation and

oxidation of the Methionine (Met) residue.
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Aliquot Strategy: Do not store at 4°C in solution. Immediately aliquot into low-protein-binding

tubes (e.g., 20 µL or 50 µL aliquots).

Storage: Flash freeze in liquid nitrogen and store at -80°C.

Stability: Stable for 6 months at -80°C. Avoid freeze-thaw cycles.

Experimental Protocol: Receptor Specificity
Validation Assay
Objective: To demonstrate that a specific cellular response (Calcium Flux) is mediated strictly

by the C-terminal domain of CCK, using CCK-33 (1-21) as the definitive negative control.

Cell Model: AR42J (Rat Pancreatic Acinar Cells) or HEK293 stably transfected with CCK1R.

Materials
Positive Control: Sulfated CCK-8 (100 nM).

Negative Control: CCK-33 (1-21) (Porcine) (100 nM - 1 µM).

Assay Buffer: HBSS + 20 mM HEPES, pH 7.4.

Detection: Fluo-4 AM (Calcium Indicator).

Step-by-Step Methodology
Phase 1: Cell Preparation

Seed AR42J cells in a black-walled, clear-bottom 96-well plate at 50,000 cells/well.

Incubate for 24 hours at 37°C, 5% CO2.

Serum Starvation: Replace media with serum-free DMEM 2 hours prior to the assay to

reduce basal signaling noise.

Phase 2: Dye Loading
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Prepare Fluo-4 AM solution (4 µM) in Assay Buffer containing 2.5 mM Probenecid (to prevent

dye leakage).

Remove culture media and add 100 µL of Fluo-4 solution to each well.

Incubate for 45 minutes at 37°C in the dark.

Wash cells 2x with Assay Buffer to remove extracellular dye.

Phase 3: Stimulation & Data Acquisition
Set up the plate reader (e.g., FLIPR or FlexStation) for kinetic reading: Ex 494 nm / Em 516

nm.

Baseline: Record fluorescence for 30 seconds to establish a stable baseline.

Injection: Inject compounds (10x concentration, 10 µL volume):

Group A: Vehicle (Buffer only).

Group B: CCK-33 (1-21) (Final conc: 1 µM).

Group C: CCK-8 (Final conc: 10 nM).

Group D: CCK-8 (10 nM) + CCK-33 (1-21) (1 µM) (Competition check).

Measurement: Continue recording for 180 seconds.

Data Interpretation & Troubleshooting
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Group Expected Result Interpretation

Vehicle Flat line System is stable.

CCK-33 (1-21) Flat line (No Response)
Confirms the N-terminus does

not activate CCK1R.

CCK-8 Rapid, high-amplitude peak
Validates receptor expression

and cell health.

Combination Peak identical to CCK-8

Confirms CCK-33 (1-21) does

not act as an antagonist; it is

inert.

Self-Validation Check: If CCK-33 (1-21) induces a signal, check for contamination with CCK-8

or verify the identity of the cell line (potential expression of non-canonical receptors).

Visualizing the Pathway: CCK Processing
The following diagram illustrates the proteolytic processing of Prepro-CCK and the divergence

between the active C-terminus and the inactive N-terminal fragment (1-21).
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Figure 1: Proteolytic processing of CCK-33 showing the divergence of the active CCK-8

fragment and the inactive N-terminal (1-21) fragment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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